![molecular formula C12H8FNO4 B6382585 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% CAS No. 1261945-46-3](/img/structure/B6382585.png)
4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95%
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Overview
Description
4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% (4F-5H-2NP) is an organic compound of the nitrophenol family, with a wide range of applications in the field of scientific research. It is a white crystalline solid, with a melting point of 177-178°C and a boiling point of 215-216°C. It is soluble in methanol, ethanol, and ethyl acetate, and insoluble in water. This compound has been used in the synthesis of organic compounds, as well as in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in drug metabolism. This inhibition can lead to an increase in the concentration of drugs in the body, which can result in increased therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% are not fully understood, but it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. This inhibition can lead to an increase in the concentration of drugs in the body, which can result in increased therapeutic effects. In addition, 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% has been shown to have antioxidant activity, which may be beneficial in combating oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% in laboratory experiments include its availability, low cost, and ease of synthesis. It is also relatively stable and can be stored at room temperature. However, there are some limitations to using 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% in laboratory experiments. It is insoluble in water, which can limit its use in certain types of experiments. In addition, it can be toxic and should be handled with caution.
Future Directions
There are many potential future directions for 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% research. These include further investigation of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In addition, it could be used as a starting material in the synthesis of other compounds, such as drugs, for further study. Finally, further research into its antioxidant activity could lead to new therapeutic applications.
Synthesis Methods
The synthesis of 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% is achieved by a two-step process. The first step involves the reaction of 3-fluoro-5-hydroxybenzaldehyde with nitric acid. This reaction produces 4-(3-fluoro-5-hydroxyphenyl)-2-nitrobenzaldehyde, which is then reacted with sodium hydroxide in the second step. This yields 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% as the final product.
Scientific Research Applications
4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95% has a wide range of applications in scientific research. It has been used in the synthesis of organic compounds, such as 4-fluoro-5-nitrobenzaldehyde, 4-fluoro-5-nitrobenzyl alcohol, and 4-fluoro-5-nitrobenzyl chloride. It has also been used in the study of biochemical and physiological effects, as well as in the investigation of drug metabolism, pharmacokinetics, and pharmacodynamics.
properties
IUPAC Name |
4-(3-fluoro-5-hydroxyphenyl)-2-nitrophenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO4/c13-9-3-8(4-10(15)6-9)7-1-2-12(16)11(5-7)14(17)18/h1-6,15-16H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRDRUVSWZNWPQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)F)O)[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80686245 |
Source
|
Record name | 5-Fluoro-3'-nitro[1,1'-biphenyl]-3,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261945-46-3 |
Source
|
Record name | 5-Fluoro-3'-nitro[1,1'-biphenyl]-3,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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